N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2,5-dichlorobenzamide

• Molecular Formula: C21H14Cl2N2O3
• Molecular Weight: 413.2 g/mol
• IUPAC Name: N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2,5-dichlorobenzamide
• InChI: InChI=1S/C21H14Cl2N2O3/c1-27-18-9-6-12(21-25-16-4-2-3-5-19(16)28-21)10-17(18)24-20(26)14-11-13(22)7-8-15(14)23/h2-11H,1H3,(H,24,26)
• InChI Key: SPRWDJSKJMBEAG-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C2=NC3=CC=CC=C3O2)NC(=O)C4=C(C=CC(=C4)Cl)Cl

Description

N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2,5-dichlorobenzamide, also known as DMXB-A, is a chemical compound that has been studied extensively for its potential use in scientific research. DMXB-A belongs to the class of compounds known as benzamides, which have been shown to have a wide range of biological activities. In

Mechanism of Action

The exact mechanism of action of N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2,5-dichlorobenzamide is not fully understood. However, it is believed to act on the cholinergic system, which is involved in memory and learning. N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2,5-dichlorobenzamide has been shown to increase the release of acetylcholine, a neurotransmitter that is important for cognitive function. N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2,5-dichlorobenzamide also activates the alpha7 nicotinic acetylcholine receptor, which is involved in various physiological processes.
Biochemical and Physiological Effects:
N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2,5-dichlorobenzamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, which are associated with various diseases. N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2,5-dichlorobenzamide has also been shown to improve cognitive function and memory in animal models. Additionally, N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2,5-dichlorobenzamide has been shown to have analgesic effects, which may be useful for the treatment of pain.

Advantages and Limitations for Lab Experiments

N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2,5-dichlorobenzamide has several advantages for use in lab experiments. It has a well-defined chemical structure, which allows for accurate dosing and reproducibility. N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2,5-dichlorobenzamide is also soluble in water, which makes it easy to administer to animals. However, N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2,5-dichlorobenzamide has some limitations for use in lab experiments. It has a short half-life in the body, which requires frequent dosing. Additionally, N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2,5-dichlorobenzamide is expensive and may not be readily available in some labs.

Future Directions

There are several future directions for research on N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2,5-dichlorobenzamide. One area of interest is the potential use of N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2,5-dichlorobenzamide for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is the development of new analogs of N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2,5-dichlorobenzamide that may have improved pharmacological properties. Additionally, further research is needed to fully understand the mechanism of action of N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2,5-dichlorobenzamide and its effects on various physiological processes.

Synthesis Methods

N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2,5-dichlorobenzamide can be synthesized through a multi-step process involving the reaction of various chemical reagents. The synthesis of N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2,5-dichlorobenzamide is a complex process that requires specialized equipment and expertise. The synthesis method has been optimized over the years to improve the yield and purity of the final product.

Scientific Research Applications

N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2,5-dichlorobenzamide has been studied extensively for its potential use in scientific research. It has been shown to have a wide range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2,5-dichlorobenzamide has also been shown to improve cognitive function and memory in animal models. These findings suggest that N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2,5-dichlorobenzamide may have therapeutic potential for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.